Cas no 2228271-41-6 ({3-(2-bromopropyl)phenylmethyl}dimethylamine)

• Product Name: {3-(2-bromopropyl)phenylmethyl}dimethylamine
• CAS No: 2228271-41-6
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 6521267
• PubChem ID: 165673474
• Update Time: 2025-10-31

{3-(2-bromopropyl)phenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {3-(2-bromopropyl)phenylmethyl}dimethylamine
• 2228271-41-6
• EN300-1919021
• {[3-(2-bromopropyl)phenyl]methyl}dimethylamine

• Inchi： 1S/C12H18BrN/c1-10(13)7-11-5-4-6-12(8-11)9-14(2)3/h4-6,8,10H,7,9H2,1-3H3
• InChI Key： BKETZHLLYXYABS-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=C(C=1)CN(C)C

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Additional information on {3-(2-bromopropyl)phenylmethyl}dimethylamine

Introduction to {3-(2-bromopropyl)phenylmethyl}dimethylamine (CAS No. 2228271-41-6)

{3-(2-bromopropyl)phenylmethyl}dimethylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228271-41-6, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound consists of a phenyl ring substituted with a 2-bromopropyl group and a dimethylamino side chain, which contributes to its distinctive reactivity and utility in synthetic chemistry.

The synthesis and characterization of {3-(2-bromopropyl)phenylmethyl}dimethylamine involve meticulous attention to detail to ensure high purity and yield. The presence of the bromine atom in the 2-bromopropyl group enhances the compound's reactivity, making it a valuable intermediate in various organic transformations. These transformations are crucial for the development of novel pharmaceuticals, where precise control over reaction pathways is essential.

Recent advancements in pharmaceutical research have highlighted the importance of {3-(2-bromopropyl)phenylmethyl}dimethylamine in the synthesis of bioactive molecules. Its structural features allow for easy functionalization, enabling chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound in the development of ligands for enzyme inhibition studies, demonstrating its potential in drug discovery.

In addition to its role in drug development, {3-(2-bromopropyl)phenylmethyl}dimethylamine has been explored in the field of materials science. Its ability to form stable complexes with other molecules makes it a promising candidate for creating novel materials with enhanced properties. These materials could find applications in various industries, including electronics and coatings.

The chemical properties of {3-(2-bromopropyl)phenylmethyl}dimethylamine also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods are crucial for ensuring the purity and consistency of pharmaceutical compounds throughout their development process.

One of the most intriguing aspects of {3-(2-bromopropyl)phenylmethyl}dimethylamine is its potential biological activity. Preliminary studies have suggested that this compound may exhibit properties relevant to neurological disorders and cancer research. The dimethylamino group, in particular, has been associated with compounds that interact with central nervous system receptors, making this compound a candidate for further investigation.

The synthesis of {3-(2-bromopropyl)phenylmethyl}dimethylamine typically involves multi-step organic reactions, starting from readily available precursors. The bromination step is particularly critical, as it introduces the reactive bromine atom necessary for subsequent functionalizations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yields and reduce byproduct formation.

Quality control is paramount when working with compounds like {3-(2-bromopropyl)phenylmethyl}dimethylamine. Analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are routinely used to verify the compound's purity and identity. These methods ensure that the final product meets the stringent standards required for pharmaceutical applications.

The versatility of {3-(2-bromopropyl)phenylmethyl}dimethylamine extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for more complex molecules, including those with potential therapeutic benefits. The ability to modify its structure allows researchers to fine-tune its properties, making it a valuable asset in synthetic chemistry.

In conclusion, {3-(2-bromopropyl)phenylmethyl}dimethylamine (CAS No. 2228271-41-6) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for researchers working on drug development, biochemical studies, and advanced material creation. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a key player in modern chemical science.